Cas no 1806025-39-7 (3-(Difluoromethyl)-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Difluoromethyl)-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1806025-39-7
• MF: C₈H₅F₅N₂O₃
• MW: 272.128919363022
• CID: 4842678
• Update Time: 2025-09-23

3-(Difluoromethyl)-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5N2O3/c1-3-5(7(9)10)6(15(16)17)4(2-14-3)18-8(11,12)13/h2,7H,1H3
• InChI Key： ICUXDUQAQUXHHS-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(C=1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9

Additional information on 3-(Difluoromethyl)-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Difluoromethyl)-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806025-39-7)

The compound 3-(Difluoromethyl)-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1806025-39-7) is a highly specialized pyridine derivative with significant applications in modern chemistry and material science. Its unique molecular structure, featuring difluoromethyl, nitro, and trifluoromethoxy functional groups, makes it a valuable intermediate in the synthesis of advanced materials and agrochemicals. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing sustainable crop protection solutions and high-performance materials.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their exceptional stability and reactivity. The presence of fluorine atoms in 3-(Difluoromethyl)-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine enhances its lipophilicity and metabolic stability, making it a candidate for pharmaceutical research and agrochemical formulations. This aligns with the growing focus on green chemistry and eco-friendly pesticides, as industries seek alternatives to traditional, less sustainable compounds.

The synthesis of CAS No. 1806025-39-7 involves multi-step organic reactions, including nitration and fluorination, which are critical for achieving high purity and yield. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize this compound, ensuring its suitability for high-end applications. Its thermal stability and solubility profile further broaden its utility in coatings, electronic materials, and specialty chemicals.

From an industrial perspective, 3-(Difluoromethyl)-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine is gaining traction as a key intermediate in the development of next-generation agrochemicals. With global attention on food security and sustainable agriculture, this compound’s role in creating low-toxicity pesticides is particularly noteworthy. Its compatibility with integrated pest management (IPM) systems underscores its relevance in addressing contemporary agricultural challenges.

In the realm of material science, the trifluoromethoxy group in this pyridine derivative contributes to its electrochemical properties, making it a candidate for energy storage applications. Researchers are exploring its potential in lithium-ion batteries and organic semiconductors, where fluorinated compounds often exhibit superior performance. This aligns with the global push toward renewable energy and smart materials.

Safety and handling of CAS No. 1806025-39-7 adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its nitro group warrants cautious handling to avoid unintended reactions. Regulatory compliance, including REACH and GHS labeling, ensures its safe use in research and industrial settings.

The future of 3-(Difluoromethyl)-2-methyl-4-nitro-5-(trifluoromethoxy)pyridine looks promising, with ongoing studies exploring its catalytic applications and biodegradability. As industries prioritize circular economy principles, this compound’s potential for recyclable chemical processes is a key area of investigation. Its versatility and adaptability position it as a cornerstone in the evolution of functional materials and sustainable chemistry.